Cas no 82772-50-7 (7-Nonen-2-one, 1-chloro-4,8-dimethyl-)

• Product name: 7-Nonen-2-one, 1-chloro-4,8-dimethyl-
• CAS No: 82772-50-7
• MF: C₁₁H₁₉ClO
• MW: 202.720962762833
• CID: 682618
• PubChem ID: 71417129

7-Nonen-2-one, 1-chloro-4,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7-Nonen-2-one, 1-chloro-4,8-dimethyl-
• 1-chloro-4,8-dimethylnon-7-en-2-one
• DTXSID30836475
• 82772-50-7

• Inchi： InChI=1S/C11H19ClO/c1-9(2)5-4-6-10(3)7-11(13)8-12/h5,10H,4,6-8H2,1-3H3
• InChI Key： YXWWDONVOCHNIR-UHFFFAOYSA-N
• SMILES： CC(CCC=C(C)C)CC(=O)CCl

Computed Properties

• Exact Mass: 202.1124429g/mol
• Monoisotopic Mass: 202.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.8